Cas no 2513-77-1 (Oxireno[9,10]cyclodeca[1,2-b]furan-9(1aH)-one,2,3,6,7,7a,8,10a,10b-octahydro-1a,5-dimethyl-8-methylene-)

• Product Name: Oxireno[9,10]cyclodeca[1,2-b]furan-9(1aH)-one,2,3,6,7,7a,8,10a,10b-octahydro-1a,5-dimethyl-8-methylene-
• CAS No: 2513-77-1
• MF: C₁₅H₂₀O₃
• MW: 248.317504882813
• CID: 287550
• PubChem ID: 5320420
• Update Time: 2025-04-19

Oxireno[9,10]cyclodeca[1,2-b]furan-9(1aH)-one,2,3,6,7,7a,8,10a,10b-octahydro-1a,5-dimethyl-8-methylene- Chemical and Physical Properties

Names and Identifiers

• Oxireno[9,10]cyclodeca[1,2-b]furan-9(1aH)-one,2,3,6,7,7a,8,10a,10b-octahydro-1a,5-dimethyl-8-methylene-
• parthenolide
• (-)-Parthenolide
• SCHEMBL9927466
• (7E)-4,8-Dimethyl-12-methylidene-3,14-dioxatricyclo[9.3.0.02,4]tetradec-7-en-13-one
• NSC-203821
• Oxireno(9,10)cyclodeca(1,2-b)furan-9(1aH)-one, 2,3,6,7,7a,8,10a,10b-octahydro-1a,5-dimethyl-8-methylene-, (1aR,4E,7aS,10aS,10bS)-
• KTEXNACQROZXEV-WEVVVXLNSA-N
• Germacra-1(10),11(13)-dien-12-oic acid, 4,5-.alpha.-epoxy-6-.beta.-hydroxy-, .gamma.-lactone
• 2513-77-1
• 4,5-.alpha.-Epoxy-6-.beta.-hydroxygermacra-1(10),11(13)-dien-12-oic acid .gamma.-lactone
• NCGC00095282-01
• NCGC00095282-02
• CHEMBL1601875
• NSC203821
• 4,5-alpha-Epoxy-6-beta-hydroxygermacra-1(10),11(13)-dien-12-oic acid gamma-lactone
• 1a,5-Dimethyl-8-methylene-2,3,6,7,7a,8,10a,10b-octahydrooxireno[2',3':9,10]cyclodeca[1,2-b]furan-9(1ah)-one #

• Inchi： 1S/C15H20O3/c1-9-5-4-8-15(3)13(18-15)12-11(7-6-9)10(2)14(16)17-12/h5,11-13H,2,4,6-8H2,1,3H3/b9-5+
• InChI Key： KTEXNACQROZXEV-WEVVVXLNSA-N
• SMILES： O1C2C3C(C(=C)C(=O)O3)CCC(C)=CCCC12C |t:13|

Computed Properties

• Exact Mass: 248.141
• Monoisotopic Mass: 248.141
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.8A^2
• XLogP3: 2.3

Experimental Properties

• Density: 1.13
• Boiling Point: 394.1°Cat760mmHg
• Flash Point: 166.3°C
• Refractive Index: 1.532